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Compound of Interest

Compound Name: 4,4'-Butylidenebis(2,6-xylenol)

CAS No.: 82209-87-8

Cat. No.: B12649901

Get Quote

CAS Registry No: 23128-74-7 Chemical Identity:N,N'-Hexamethylene bis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide] Common Trade Designations: Antioxidant 1098, NKF-1098

Executive Summary
In the high-performance polymer industry, particularly for polyamides (nylons), Antioxidant NKF

(functionally equivalent to Antioxidant 1098) serves as a critical hindered phenolic stabilizer. Its

efficacy is dictated by its high molecular weight and the presence of amide linkages, which

provide superior extraction resistance compared to ester-based antioxidants.

For researchers and Quality Control (QC) professionals, the melting point (MP) range is not

merely a physical constant; it is the primary thermodynamic indicator of purity, crystalline

integrity, and process readiness. This guide outlines the rigorous determination of the melting

point range for Antioxidant NKF, moving beyond simple capillary methods to Differential

Scanning Calorimetry (DSC) for definitive characterization.

Chemical Basis and Thermodynamic Significance[1]
[2]
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The Molecule
Antioxidant NKF is distinguished by its diamide structure. Unlike standard phenolic antioxidants

(e.g., Antioxidant 1010), the amide groups in NKF facilitate strong intermolecular hydrogen

bonding. This results in a significantly higher melting point range (156°C – 161°C) and lower

solubility in common solvents, which is essential for its persistence in nylon matrices during

high-temperature processing.

Why Melting Point Deviation Matters
In a QC context, a deviation in melting point behaves according to the Van't Hoff equation for

freezing point depression.

Lowered Onset (

): Indicates the presence of eutectic impurities (e.g., unreacted alkyl phenols or mono-amide
byproducts).

Broadened Range (

): Suggests inhomogeneous crystalline phases, residual solvents, or thermal degradation
products.

Critical Threshold: A melting range broadening of >2°C or a shift in onset below 155°C

correlates with reduced Oxidative Induction Time (OIT) in the final polymer application.

Specifications and Acceptance Criteria
The following data consolidates industry-standard specifications for Antioxidant NKF (CAS

23128-74-7).
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Parameter
Specification
Range

Critical Limit
(Rejection)

Method Reference

Melting Range

(Capillary)
156.0°C – 161.0°C < 155.0°C

ASTM E324 / ISO

3146

DSC Onset

Temperature (

)

157.5°C ± 1.0°C < 156.0°C ASTM D3418

DSC Peak

Temperature (

)

159.0°C – 162.0°C > 163.0°C ASTM D3418

Volatile Matter ≤ 0.3% > 0.5% Gravimetric (105°C)

Ash Content ≤ 0.1% > 0.1% Gravimetric (800°C)

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
While capillary tubes are sufficient for routine "pass/fail" checks, DSC is the mandatory

standard for root-cause analysis and drug/polymer development. The following protocol

ensures self-validating results.

Equipment & Materials
Instrument: Heat-flux DSC (e.g., TA Instruments, Mettler Toledo, PerkinElmer).

Purge Gas: Nitrogen (50 mL/min) to prevent oxidative degradation during the scan.

Reference: Empty Aluminum pan (hermetically crimped).

Calibration Standard: Indium (

). Note: Indium is ideal as its melting point is almost identical to Antioxidant NKF, minimizing
thermal lag extrapolation errors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Workflow
Baseline Check: Run an empty cell cycle. Baseline drift must be < 50 µW over the range

100°C–200°C.

Sample Preparation: Weigh 3.0 ± 0.5 mg of dried Antioxidant NKF into an aluminum pan.

Crimp to ensure good thermal contact but avoid deforming the pan bottom.

Thermal Cycle (The "Heat-Cool-Heat" Method):

Ramp 1: Heat from 30°C to 180°C at 10°C/min. (Erases thermal history/solvent effects).

Cool: Cool from 180°C to 30°C at 10°C/min. (Re-crystallizes the sample into a controlled

form).

Ramp 2: Heat from 30°C to 180°C at 10°C/min. (Data Collection Step).

Data Analysis
Analyze the endotherm from Ramp 2.

Extrapolated Onset (

): The intersection of the baseline and the inflectional tangent of the melting slope. This is the
"true" melting point for QC.

Peak Temperature (

): The point of maximum heat flow.

Visualizing the Quality Control Logic
The following diagram illustrates the decision matrix for accepting Antioxidant NKF batches

based on thermal properties.
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Figure 1: Decision logic for Quality Control of Antioxidant NKF. Routine batches may pass via

capillary method; borderline results require DSC validation.

Troubleshooting and Interferences
When the melting point falls outside the 156°C–161°C range, consider the following causal

factors:

The "Double Peak" Phenomenon
If DSC shows a small pre-peak (e.g., at 145°C) followed by the main peak at 158°C:

Cause: Polymorphism or Solvates.[1] While NKF (1098) is generally stable, rapid cooling

during synthesis can trap metastable forms.

Action: Rely on the Second Heating cycle in DSC. If the pre-peak disappears after the first

melt/cool cycle, it was a physical history effect, not a chemical impurity. The batch is likely

acceptable.

Depression of Melting Point
Cause: Residual solvent (Methanol or Toluene often used in synthesis) or unreacted starting

material (3,5-di-tert-butyl-4-hydroxyhydrocinnamic acid).

Action: Perform Thermogravimetric Analysis (TGA). Weight loss >0.5% before 200°C

confirms volatiles.
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Figure 2: The "Heat-Cool-Heat" DSC protocol required to eliminate thermal history artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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